1. Home
  2. Product
  3. Main Products
  4. glyyunnansapogenin A
glyyunnansapogenin A glyyunnansapogenin A
Brand Name: Vulcanchem
CAS No.: 131137-98-9
VCID: VC0145309
InChI: InChI=1S/C30H46O5/c1-25(24(34)35)13-14-26(2)19(15-25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)16-23(26)33/h7,19-22,31-32H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,25-,26+,27+,28-,29-,30-/m1/s1
SMILES: CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2=O)C)C)(C)CO)O)C)C)C(=O)O
Molecular Formula: C30H46O5
Molecular Weight: 486.693

glyyunnansapogenin A

CAS No.: 131137-98-9

Main Products

VCID: VC0145309

Molecular Formula: C30H46O5

Molecular Weight: 486.693

glyyunnansapogenin A - 131137-98-9

CAS No. 131137-98-9
Product Name glyyunnansapogenin A
Molecular Formula C30H46O5
Molecular Weight 486.693
IUPAC Name (2R,4aS,6aR,6aS,6bR,9S,10S,12aR,14bR)-10-hydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-5-oxo-3,4,6,6a,7,8,8a,10,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
Standard InChI InChI=1S/C30H46O5/c1-25(24(34)35)13-14-26(2)19(15-25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)16-23(26)33/h7,19-22,31-32H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,25-,26+,27+,28-,29-,30-/m1/s1
Standard InChIKey JLSMRQKPAPRPMB-ZFAAWLBYSA-N
SMILES CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2=O)C)C)(C)CO)O)C)C)C(=O)O
Synonyms glyyunnansapogenin A
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19